Cas no 2172135-38-3 ({8-azaspirobicyclo3.3.1nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride)

• Product Name: {8-azaspirobicyclo3.3.1nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride
• CAS No: 2172135-38-3
• MF: C₁₂H₂₀FNO₃S
• MW: 277.355505943298
• CID: 6395075
• PubChem ID: 165870361
• Update Time: 2025-05-30

{8-azaspirobicyclo3.3.1nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {8-azaspirobicyclo3.3.1nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride
• 2172135-38-3
• EN300-1478977
• {8-azaspiro[bicyclo[3.3.1]nonane-2,3'-oxolane]-2'-yl}methanesulfonyl fluoride

• Inchi： 1S/C12H20FNO3S/c13-18(15,16)8-11-12(4-6-17-11)3-1-9-2-5-14-10(12)7-9/h9-11,14H,1-8H2
• InChI Key： OPKLSZFOCJFSSD-UHFFFAOYSA-N
• SMILES： S(CC1C2(CCO1)CCC1CCNC2C1)(=O)(=O)F

Computed Properties

• Exact Mass: 277.11479284g/mol
• Monoisotopic Mass: 277.11479284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.8Ų

Additional information on {8-azaspirobicyclo3.3.1nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride

Comprehensive Overview of {8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride (CAS No. 2172135-38-3)

The compound {8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride (CAS No. 2172135-38-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique spirocyclic and bicyclic architecture, combined with the reactive methanesulfonyl fluoride moiety, makes it a valuable building block for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in the development of covalent inhibitors, particularly in targeting enzymes like proteases and kinases, which are critical in various disease pathways.

One of the most intriguing aspects of {8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride is its role in click chemistry and bioorthogonal reactions. These applications are pivotal in modern drug discovery, where the demand for selective and efficient chemical probes is on the rise. The compound's ability to form stable covalent bonds with nucleophilic residues in proteins has made it a subject of interest in proteomics and chemical biology. This aligns with the growing trend of using covalent drug discovery to address challenging targets, such as those involved in cancer and neurodegenerative diseases.

From a synthetic perspective, the spirocyclic core of {8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride offers a rigid scaffold that can enhance the pharmacokinetic properties of drug candidates. Its three-dimensional structure is particularly advantageous in overcoming the limitations of flat, aromatic systems, which are often associated with poor solubility and off-target effects. This has led to its inclusion in the design of fragment-based drug discovery libraries, where diversity and three-dimensionality are highly prized.

The compound's methanesulfonyl fluoride group is another key feature, as it serves as a warhead in covalent inhibitors. This functionality is increasingly being exploited in the development of irreversible inhibitors, which offer prolonged target engagement and improved therapeutic efficacy. Recent advancements in covalent inhibitor design have highlighted the importance of such warheads, particularly in the context of drug-resistant mutations and undruggable targets. As a result, {8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride is being studied for its potential in addressing unmet medical needs.

In addition to its applications in drug discovery, {8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride is also being explored in chemical biology for labeling and profiling enzymes. The compound's ability to selectively modify active sites makes it a powerful tool for activity-based protein profiling (ABPP), a technique that is gaining traction in the study of disease mechanisms and biomarker discovery. This aligns with the broader shift toward precision medicine, where understanding the functional proteome is essential for developing targeted therapies.

The synthesis and characterization of {8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride require expertise in organic chemistry and medicinal chemistry. Its complex structure demands meticulous attention to detail, particularly in ensuring the purity and stability of the final product. Researchers are also investigating scalable synthetic routes to facilitate its broader adoption in both academic and industrial settings. This is particularly relevant given the increasing demand for high-quality chemical probes in early-stage drug discovery.

Looking ahead, the potential of {8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane-2'-yl}methanesulfonyl fluoride in drug development and chemical biology is vast. Its unique structural features and reactivity profile position it as a versatile tool for addressing some of the most pressing challenges in modern science. As the field continues to evolve, this compound is likely to play an increasingly prominent role in the discovery of next-generation therapeutics and diagnostic tools.